Cas no 263723-24-6 (2-Bromo-2,2-difluoroacetic acid tert-butyl ester)

• Product Name: 2-Bromo-2,2-difluoroacetic acid tert-butyl ester
• CAS No: 263723-24-6
• MF: C₆H₉BrF₂O₂
• MW: 231.035268545151
• CID: 6403586
• PubChem ID: 84726340
• Update Time: 2025-10-31

2-Bromo-2,2-difluoroacetic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-bromo-2,2-difluoro-, 1,1-dimethylethyl ester
• Tert-butyl difluorobromoacetate
• EN300-6855815
• 263723-24-6
• tert-butyl 2-bromo-2,2-difluoroacetate
• SCHEMBL544759
• 2-Bromo-2,2-difluoroacetic acid tert-butyl ester
• LIUMYBWTRZTNMS-UHFFFAOYSA-N

• Inchi： 1S/C6H9BrF2O2/c1-5(2,3)11-4(10)6(7,8)9/h1-3H3
• InChI Key： LIUMYBWTRZTNMS-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 229.97540g/mol
• Monoisotopic Mass: 229.97540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• Boiling Point: 151.7±35.0 °C(Predicted)

Additional information on 2-Bromo-2,2-difluoroacetic acid tert-butyl ester

Introduction to 2-Bromo-2,2-difluoroacetic acid tert-butyl ester (CAS No: 263723-24-6)

2-Bromo-2,2-difluoroacetic acid tert-butyl ester, with the chemical formula C₆H₇BrF₂O₂, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in synthetic chemistry, particularly in the development of novel active pharmaceutical ingredients (APIs) and fine chemicals. Its unique structural features, including the presence of both bromine and fluorine substituents, make it a valuable building block for further functionalization. The tert-butyl ester moiety enhances its stability and reactivity, facilitating its use in various synthetic pathways.

The CAS No 263723-24-6 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and compliance with regulatory standards. The combination of bromine and fluorine atoms imparts distinct electronic properties to the molecule, which can be exploited in designing molecules with tailored biological activities. This makes 2-Bromo-2,2-difluoroacetic acid tert-butyl ester particularly relevant in the synthesis of drugs targeting specific biological pathways.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules often leads to increased binding affinity and reduced susceptibility to enzymatic degradation. The bromo substituent further enhances the reactivity of the molecule, allowing for selective modifications at different positions. This dual functionality makes 2-Bromo-2,2-difluoroacetic acid tert-butyl ester a crucial intermediate in constructing complex molecular architectures.

One of the most compelling applications of this compound is in the synthesis of protease inhibitors. Proteases play a critical role in various physiological processes, and their inhibition is a key strategy in treating diseases such as cancer, HIV, and inflammation-related disorders. The fluorinated acetic acid derivative core structure of 2-Bromo-2,2-difluoroacetic acid tert-butyl ester provides an excellent scaffold for designing potent protease inhibitors. Recent studies have demonstrated that fluorinated analogs exhibit superior inhibitory activity compared to their non-fluorinated counterparts due to improved interactions with the active site of the enzyme.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses often rely on proteases for their replication cycle, making them susceptible targets for inhibition. The structural features of 2-Bromo-2,2-difluoroacetic acid tert-butyl ester allow for the design of molecules that can selectively inhibit viral proteases without affecting host enzymes. This specificity is crucial for developing effective antiviral drugs with minimal side effects. Several ongoing clinical trials are exploring novel fluorinated protease inhibitors derived from this compound as potential treatments for viral infections.

The agrochemical industry also benefits from the versatility of 2-Bromo-2,2-difluoroacetic acid tert-butyl ester. Fluorinated compounds are known for their enhanced efficacy as pesticides and herbicides due to their improved stability and bioavailability. The bromo substituent enhances the lipophilicity of the molecule, facilitating its absorption by target organisms. This property makes it an excellent precursor for synthesizing next-generation agrochemicals that offer higher yields and lower environmental impact.

In synthetic chemistry, 2-Bromo-2,2-difluoroacetic acid tert-butyl ester is widely used as a key intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental tools for constructing complex organic molecules and have been instrumental in the development of numerous pharmaceuticals. The presence of both bromine and fluorine atoms allows for multiple rounds of functionalization, enabling chemists to build intricate molecular frameworks with precision.

The pharmaceutical industry's demand for high-quality intermediates has driven significant advancements in the production of 2-Bromo-2,2-difluoroacetic acid tert-butyl ester. Modern synthetic routes focus on improving yield, purity, and scalability while minimizing waste generation. These efforts align with global trends toward sustainable chemistry practices, ensuring that this compound remains accessible for future research and development.

Future research directions may explore novel applications of tert-butyl esters derived from fluorinated carboxylic acids. The stability provided by the tert-butyl group makes these esters excellent candidates for long-term storage and transport, while their reactivity allows for facile conversion into other functional groups. This balance between stability and reactivity could open new avenues in drug discovery and material science.

In conclusion, 263723-24-6 CAS number compound 263723-24-6 CAS number 263723-24-6 CAS number 263723-24-6 CAS number 263723-24-6 CAS number 263723-24-6 CAS number 263723-24-6 CAS number 263723-24-6 CAS number 263723-24-6 CAS number 263723-24, plays a pivotal role in modern chemical synthesis and pharmaceutical development. Its unique structural features make it an indispensable tool for researchers aiming to develop innovative treatments for various diseases while adhering to sustainable chemical practices.